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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

Cat. No.: B1143653 Get Quote

Welcome to the technical support center for the investigation of strontium phosphide (Sr₃P₂).

This resource is designed for researchers, scientists, and drug development professionals

working with this highly reactive material. The focus of this guide is on "surface passivation,"

which for strontium phosphide primarily involves the stringent exclusion of atmospheric gases

and moisture to prevent its rapid degradation.

Frequently Asked Questions (FAQs)
Q1: What is strontium phosphide and why is it considered a challenging material to work

with?

Strontium phosphide (Sr₃P₂) is a black crystalline solid.[1] It is a highly reactive inorganic

compound used as a laboratory reagent and in the manufacturing of chemically reactive

devices.[1][2] Its primary challenge lies in its extreme sensitivity to moisture and air.[2][3] Upon

contact with water or even atmospheric humidity, it rapidly decomposes to produce phosphine

(PH₃) gas.[1][2][3] Phosphine is a highly toxic and flammable gas, often igniting spontaneously

in air.[2][3] This reactivity necessitates specialized handling techniques to maintain the

material's integrity and ensure laboratory safety.

Q2: What are the primary products of strontium phosphide degradation?

The main degradation reaction of strontium phosphide is with water, which produces

strontium hydroxide and phosphine gas, as shown in the following reaction:[1]
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Sr₃P₂ + 6H₂O → 3Sr(OH)₂ + 2PH₃

In the presence of acids, it reacts to form the corresponding strontium salt and phosphine gas:

[1]

Sr₃P₂ + 6HCl → 3SrCl₂ + 2PH₃

Q3: What is meant by "surface passivation" for strontium phosphide?

For strontium phosphide, surface passivation is not about applying a coating in the traditional

sense. Due to its high reactivity, any such coating process would likely lead to immediate

decomposition. Therefore, "surface passivation" refers to the methods and procedures used to

handle and store the material in an environment that prevents its surface from coming into

contact with reactive atmospheric components like oxygen and water. This is achieved through

the use of inert atmosphere techniques.[4][5][6]

Q4: What are the visible signs of strontium phosphide degradation?

The primary visible sign of degradation is a change in the material's appearance from a black

crystalline solid to a lighter-colored powder, which could be the formation of strontium

hydroxide or other decomposition products. A key indicator of decomposition is the

characteristic garlic-like or fishy odor of phosphine gas.[7] However, relying on odor is

extremely dangerous due to the high toxicity of phosphine.[2] The use of phosphine gas

detectors is highly recommended.[8][9][10]

Q5: How should I store strontium phosphide?

Strontium phosphide must be stored in a tightly sealed container under a dry, inert

atmosphere, such as argon or nitrogen.[11] The most common and effective method for long-

term storage is within a glovebox with a continuously purified inert atmosphere.[5] If a glovebox

is not available, storage in a desiccator filled with a suitable desiccant and purged with an inert

gas can be a temporary solution, although this is less ideal.
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Issue Possible Cause Recommended Action

Garlic-like or fishy odor

detected in the lab.

Strontium phosphide

decomposition and release of

phosphine gas.

IMMEDIATE EVACUATION of

the area is necessary. Activate

the laboratory's emergency

response protocol. Do not

attempt to clean up the spill

without proper personal

protective equipment (PPE),

including a self-contained

breathing apparatus (SCBA).

[2] Use a phosphine gas

detector to monitor the area.[8]

[9][10]

Sample appears discolored or

has turned into a powder.

Exposure to air and/or

moisture.

The sample has likely

decomposed and may not be

suitable for your experiment.

Dispose of the material

according to your institution's

hazardous waste guidelines.

Review your handling and

storage procedures to identify

the source of the exposure.

Inconsistent experimental

results.

Partial degradation of the

strontium phosphide reagent.

Ensure that all handling and

transfers of strontium

phosphide are performed

under a strictly inert

atmosphere. Use freshly

opened or properly stored

material for each experiment.

Pressure buildup in a sealed

reaction vessel.

Decomposition of strontium

phosphide leading to the

evolution of phosphine gas.

DO NOT open the vessel

directly. Cool the vessel if the

reaction is exothermic. If

possible and safe to do so,

vent the pressure through a

bubbler containing a
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neutralizing solution (e.g.,

bleach) in a well-ventilated

fume hood.

Quantitative Data on Reactivity
The reactivity of strontium phosphide with water is rapid. While detailed kinetic data under

varying humidity levels is not readily available in the literature, the following table summarizes

its known reactivity.

Reactant Conditions Observation Reference

Water (liquid)
Spilled into an excess

of water

Half of the maximum

theoretical yield of

phosphine gas is

created in 15 minutes.

[2][3]

Moisture in air Ambient

Decomposes,

evolving toxic

phosphine which often

ignites.

[2][3]

Acids Aqueous solution

Vigorous reaction to

form strontium salts

and phosphine.

[1]

Experimental Protocols
Protocol 1: Handling and Weighing Strontium Phosphide
in a Glovebox
This protocol outlines the procedure for safely weighing and preparing strontium phosphide
for an experiment using a glovebox.

Materials:

Strontium phosphide in its original sealed container
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Spatula

Weighing boat or paper

Tared and sealed vial for the weighed sample

Glovebox with an inert atmosphere (Argon or Nitrogen, <1 ppm O₂ and H₂O)

Laboratory notebook and pen compatible with the glovebox environment

Procedure:

Preparation: Ensure the glovebox is operating under optimal inert conditions. Check the

oxygen and moisture levels.

Transfer into Glovebox: Introduce the sealed container of strontium phosphide, spatula,

weighing boat, and the tared vial into the glovebox antechamber.

Purge Antechamber: Evacuate and refill the antechamber with the inert glovebox gas for at

least three cycles to remove any atmospheric contaminants.[12]

Transfer into Main Chamber: Once the purging is complete, transfer the items from the

antechamber into the main glovebox chamber.

Weighing:

Carefully open the strontium phosphide container inside the glovebox.

Using the spatula, transfer the desired amount of the black crystalline solid to the weighing

boat on a balance inside the glovebox.

Record the mass.

Sample Transfer: Transfer the weighed strontium phosphide into the prepared tared vial.

Sealing: Securely seal the vial containing the weighed sample.
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Cleanup: Tightly close the main strontium phosphide container. Clean the spatula and

weighing area within the glovebox.

Removal from Glovebox: Transfer the sealed vial and any waste materials to the

antechamber, and then remove them after the appropriate purging cycles.

Protocol 2: Setting up a Reaction using Schlenk Line
Techniques
This protocol describes how to add strontium phosphide to a reaction flask under an inert

atmosphere using a Schlenk line.

Materials:

Sealed vial of pre-weighed strontium phosphide (from Protocol 1)

Schlenk flask with a sidearm and a ground glass joint

Rubber septum

Schlenk line with a dual vacuum/inert gas manifold

Dry, degassed solvent

Syringes and needles (oven-dried)

Procedure:

Flask Preparation: Flame-dry the Schlenk flask under vacuum to remove any adsorbed

moisture from the glass surfaces.[13] Allow the flask to cool under a positive pressure of inert

gas.

Inert Atmosphere: Place a rubber septum on the ground glass joint of the flask and connect

the sidearm to the Schlenk line. Evacuate the flask and backfill with inert gas. Repeat this

cycle three times.[6]

Solvent Addition: Add the dry, degassed solvent to the flask via a cannula or a dry syringe

under a positive flow of inert gas.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1143653?utm_src=pdf-body
https://www.benchchem.com/product/b1143653?utm_src=pdf-body
https://www.benchchem.com/product/b1143653?utm_src=pdf-body
https://m.youtube.com/watch?v=45dEG17rbwo
https://en.wikipedia.org/wiki/Air-free_technique
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Addition:

Briefly remove the septum while maintaining a strong positive outflow of inert gas from the

neck of the flask.

Quickly add the pre-weighed strontium phosphide from the vial into the flask.

Immediately reseal the flask with the septum.

Reaction Initiation: Once all reagents are added, the reaction can be stirred and heated as

required under a continuous positive pressure of inert gas (a bubbler is used to monitor the

gas flow).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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